Cas no 2171759-43-4 (3-{2-(3-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{2-(3-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171759-43-4
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5834552
• PubChem ID: 165541946
• Update Time: 2025-05-24

3-{2-(3-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-(3-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1499890
• 2171759-43-4
• 3-{[2-(3-bromophenyl)ethyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C27H25BrN2O5/c28-18-7-5-6-17(14-18)12-13-29-26(33)24(15-25(31)32)30-27(34)35-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-11,14,23-24H,12-13,15-16H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： WWZRNZMEFUAZAW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-(3-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-{2-(3-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

The compound with CAS No. 2171759-43-4, known as 3-{2-(3-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which includes a bromoaryl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a propanoic acid backbone. These structural features make it a valuable intermediate in the synthesis of advanced pharmaceuticals and bioactive molecules.

Recent studies have highlighted the importance of this compound in the development of novel drug delivery systems. The Fmoc group is widely recognized for its role in peptide synthesis, where it serves as a protective moiety during the synthesis of complex polypeptides. In this compound, the Fmoc group is strategically positioned to facilitate controlled release mechanisms, making it an ideal candidate for targeted drug delivery applications. Researchers have demonstrated that the presence of the bromoaryl group enhances the compound's stability under physiological conditions, ensuring prolonged activity in vivo.

Another area of active research involves the use of this compound as a building block for constructing advanced biomaterials. The propanoic acid backbone provides a versatile platform for incorporating functional groups, enabling the creation of biocompatible polymers and hydrogels. These materials have shown promising results in tissue engineering applications, where they can be used to create scaffolds that promote cell adhesion and proliferation.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the Fmoc-amino acid derivative and the subsequent coupling with the bromoaryl-containing ethylcarbamoyl group. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and enantioselectivity of these reactions, making large-scale production more feasible.

In terms of spectroscopic characterization, this compound has been extensively studied using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure and conformational properties, which are critical for understanding its biological activity and interactions with other molecules.

Looking ahead, ongoing research is focused on exploring the potential of this compound in developing new classes of antibiotics and anticancer agents. Its unique combination of functional groups makes it an attractive candidate for designing molecules that can selectively target pathogenic cells while minimizing toxicity to healthy tissues.

In conclusion, 3-{2-(3-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171759-43-4) is a versatile and highly functionalized compound with wide-ranging applications in modern chemistry and biology. Its intricate structure and unique properties continue to inspire innovative research across multiple disciplines, ensuring its relevance in both academic and industrial settings.